Cas no 2171963-90-7 (1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol)

• Product Name: 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol
• CAS No: 2171963-90-7
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 5955837
• PubChem ID: 165781049
• Update Time: 2025-06-28

1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol
• EN300-1641469
• 2171963-90-7
• 1-[amino(1,2-thiazol-4-yl)methyl]cyclooctan-1-ol

• Inchi： 1S/C12H20N2OS/c13-11(10-8-14-16-9-10)12(15)6-4-2-1-3-5-7-12/h8-9,11,15H,1-7,13H2
• InChI Key： ZUWNQYWWCGNYNY-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C1(CCCCCCC1)O)N

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol

Introduction to 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol (CAS No. 2171963-90-7)

1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. The compound features a cyclooctanone backbone substituted with an amino(1,2-thiazol-4-yl)methyl side chain, which combines the heterocyclic stability of the thiazole ring with the chiral flexibility of the cyclooctane moiety. This combination makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol (CAS No. 2171963-90-7) can be described in detail by examining its key functional groups. The thiazole ring is a sulfur-containing heterocycle that is widely recognized for its presence in numerous bioactive natural products and synthetic drugs. Its ability to participate in hydrogen bonding and π-stacking interactions enhances its binding affinity to biological targets. The amino group attached to the thiazole ring introduces basicity, allowing for potential interactions with acidic residues in proteins and enzymes. Additionally, the methylcyclooctanone moiety provides a rigid yet flexible scaffold, which can influence the compound's pharmacokinetic properties and binding orientation.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The cyclooctanone scaffold, in particular, has been explored for its potential to modulate enzyme activity and receptor binding. For instance, derivatives of cycloalkanones have shown promise in inhibiting proteases and kinases, which are critical targets in oncology and inflammatory diseases. The incorporation of a thiazole ring into this framework not only enhances structural complexity but also introduces additional pharmacophoric elements that could contribute to improved efficacy and selectivity.

One of the most compelling aspects of 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol is its potential as a lead compound for drug discovery. The combination of the thiazole moiety and the cyclooctanone core creates a multifaceted structure that can interact with various biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer pathways. Furthermore, the presence of both an amino group and a hydroxyl group on the cyclooctane ring provides multiple sites for derivatization, allowing chemists to fine-tune its biological properties through structural modifications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol using modern catalytic methods and asymmetric synthesis techniques. These methods have significantly reduced the time and cost associated with producing such compounds, making them more accessible for further biological evaluation. Additionally, high-throughput screening (HTS) technologies have accelerated the process of identifying hits from large compound libraries, including those derived from this class of heterocyclic compounds.

The pharmacological potential of 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol has been explored in several preclinical studies. These studies have focused on evaluating its interactions with key biological targets such as enzymes and receptors involved in disease pathways. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases associated with tumor growth and progression. Moreover, its ability to modulate inflammatory pathways has been observed in cell-based assays, indicating its potential as an anti-inflammatory agent.

The development of novel drugs often involves optimizing lead compounds through structural modifications to enhance their potency, selectivity, and pharmacokinetic profiles. In the case of 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol, chemists have explored various strategies to improve its properties. These include introducing different substituents on the thiazole ring or modifying the cyclooctanone core to enhance solubility or metabolic stability. Such modifications are crucial for ensuring that the compound behaves effectively when administered in vivo.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 1-amino(1,2-thiazol-4-yl)methylcyclooctan-1-ol interacts with biological targets at the atomic level. These studies have provided valuable insights into its binding mode and have helped guide the design of more effective derivatives. Furthermore, virtual screening methods have allowed researchers to rapidly identify promising analogs from large chemical databases, streamlining the drug discovery process.

As research in medicinal chemistry continues to evolve, new methodologies are being developed to accelerate the discovery of bioactive compounds like 1-amino(1,2-thiazol-4-ylmethylcyclooctan-l-l ol (CAS No 2171963907) . Techniques such as fragment-based drug design (FBDD) and structure-based drug design (SBDD) are being increasingly employed to identify novel scaffolds with high affinity for biological targets. These approaches complement traditional high-throughput screening by providing alternative strategies for hit identification and optimization.

The future prospects for 1-amino(12-thiazol 4 ylmethylcyc lo oct an 11 ol) are promising given its unique structural features and potential biological activities It is anticipated that further research will uncover additional therapeutic applications for this compound or its derivatives In particular exploring its interactions with understudied biological pathways could lead to breakthroughs in treating currently untreatable conditions